![molecular formula C9H8ClN3O2 B1443802 Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate CAS No. 1363405-21-3](/img/structure/B1443802.png)
Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate
Overview
Description
Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate is a heterocyclic compound with the molecular formula C9H8ClN3O2 and a molecular weight of 225.63 .
Synthesis Analysis
The synthesis of Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate and its derivatives often involves sequential site-selective cross-coupling reactions . For instance, the Sonogashira-type coupling of 2,6-dibromopyrazolo[1,5-a]pyrimidine with a wide range of terminal alkynes can be used to introduce alkynyl, aryl, or arylamine groups at the C2-position .Molecular Structure Analysis
The molecular structure of Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate can be represented by the SMILES stringClC1=NC2=CC(C(OCC)=O)=NN2C=C1 . The InChI code for this compound is 1S/C9H8ClN3O2/c1-2-15-9(14)6-5-8-11-7(10)3-4-13(8)12-6/h3-5H,2H2,1H3 . Physical And Chemical Properties Analysis
Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate is a solid substance . It has a molecular weight of 225.63 .Scientific Research Applications
Pharmaceuticals
- Specific Scientific Field: Pharmaceuticals
- Summary of the Application: Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate is used in the synthesis of a library of benzimidazole derivatives of pyrazolo[1,5-a]pyrimidine . These compounds represent a collection of new, potent, active, and selective inhibitors of PI3Kδ .
- Results or Outcomes: The synthesized compounds displayed IC50 values ranging from 1.892 to 0.018 μM . Among all compounds obtained, CPL302415 (6) showed the highest activity (IC50 value of 18 nM for PI3Kδ), good selectivity (for PI3Kδ relative to other PI3K isoforms: PI3Kα/δ = 79; PI3Kβ/δ = 1415; PI3Kγ/δ = 939), and promising physicochemical properties .
Antitumor Compounds
- Specific Scientific Field: Oncology
- Summary of the Application: This compound is used in the preparation of antitumor pyrazolopyrimidine compounds .
- Results or Outcomes: The synthesized compounds have shown potential as antitumor agents .
Treatment of Inflammatory or Viral Diseases
- Specific Scientific Field: Pharmacology
- Summary of the Application: Pyrazolo[1,5-a]pyrimidines, which can be synthesized using Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate, are promising medical pharmacophores in structures as potential drugs in the treatment of cancer, as well as inflammatory or viral diseases .
- Results or Outcomes: The synthesized compounds have shown potential in the treatment of cancer, as well as inflammatory or viral diseases .
Safety And Hazards
Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate is classified as Acute Tox. 4 Oral according to the GHS classification . The hazard statements include H302, and the precautionary statements include P301 + P312 + P330 . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye .
properties
IUPAC Name |
ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3O2/c1-2-15-9(14)6-5-8-11-7(10)3-4-13(8)12-6/h3-5H,2H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HVKZDATVDUBOCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN2C=CC(=NC2=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70856516 |
Source
|
| Record name | Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70856516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.63 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate | |
CAS RN |
1363405-21-3 |
Source
|
| Record name | Ethyl 5-chloropyrazolo[1,5-a]pyrimidine-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70856516 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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